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Compound of Interest

Compound Name: 2-ethoxyacetyl chloride

Cat. No.: B078073 Get Quote

Technical Data Sheet: 2-Ethoxyacetyl Chloride
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physical state and associated

properties of 2-ethoxyacetyl chloride at a standard ambient temperature of 20°C. The

information is compiled from verified sources to ensure accuracy for laboratory and research

applications.

Physical State at 20°C
Based on its fundamental physical properties, 2-ethoxyacetyl chloride exists as a liquid at

20°C. This determination is supported by its known melting and boiling points, which lie

significantly below and above this temperature, respectively.

Physical Properties
The key physical constants for 2-ethoxyacetyl chloride are summarized in the table below.

This data is essential for its safe handling, storage, and use in experimental settings.
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Property Value

Physical State at 20°C Liquid

Boiling Point 131-132 °C at 743 mmHg

Molecular Formula C4H7ClO2

Molecular Weight 122.55 g/mol

Logical Determination of Physical State
The physical state of a substance at a given temperature is determined by its melting and

boiling points. The following diagram illustrates the logical workflow for determining the physical

state of 2-ethoxyacetyl chloride at 20°C.
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Caption: Logical flow for determining the physical state at 20°C.

Experimental Considerations
While detailed experimental protocols for the synthesis or specific reactions of 2-ethoxyacetyl
chloride are beyond the scope of this specific data sheet, standard laboratory procedures for

handling liquid acid chlorides should be followed. This includes the use of personal protective

equipment (PPE) such as gloves and safety glasses, and working in a well-ventilated fume

hood. Due to its reactivity, it should be protected from moisture.
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[https://www.benchchem.com/product/b078073#physical-state-of-2-ethoxyacetyl-chloride-at-
20-deg-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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